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Compound of Interest

Compound Name: FAM DBCO, 6-isomer

Cat. No.: B15557295

An in-depth guide to the molecular characteristics of 6-FAM DBCO, a fluorescent probe widely
utilized in bioconjugation applications. This document provides key technical data for
researchers, scientists, and professionals in drug development.

Core Molecular Data

6-Carboxyfluorescein (6-FAM) is a highly popular green fluorescent dye, while
Dibenzocyclooctyne (DBCO) is a cyclooctyne that is instrumental for copper-free click
chemistry reactions. The conjugation of these two molecules creates 6-FAM DBCO, a reagent
used for fluorescently labeling azide-containing molecules.

Below is a summary of the molecular weight and formula for 6-FAM DBCO. It is important to
note that slight variations in the linker connecting the 6-FAM and DBCO moieties can result in
different molecular weights and formulas.

Property Value (BroadPharm)[1][2] Value (Tenova Pharma)[3]
Molecular Formula C42H32N207 C39H26N207
Molecular Weight 676.7 g/mol 634.644 g/mol

Experimental Protocols

The primary application of 6-FAM DBCO is in copper-free click chemistry for fluorescent
labeling.
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General Protocol for Labeling Azide-Containing Molecules with 6-FAM DBCO:

e Dissolve Reagents: Prepare a stock solution of 6-FAM DBCO in an organic solvent such as
DMSO or DMF. The azide-containing molecule should be dissolved in a compatible buffer.

e Reaction Incubation: Mix the 6-FAM DBCO solution with the azide-containing molecule in the
desired molar ratio. The reaction is typically carried out at room temperature but can be
incubated at 4°C for extended periods. The reaction time can range from 1 to 12 hours.

« Purification: Following the incubation period, the labeled product can be purified from
unreacted dye using methods such as gel filtration, dialysis, or chromatography.

Visualizing the 6-FAM DBCO Conjugate

The following diagram illustrates the fundamental linkage between the 6-FAM and DBCO
components.
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Conceptual structure of the 6-FAM DBCO conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557295#6-fam-dbco-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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